Cas no 14646-15-2 (2,3-Pyrrolidinedione,4-[(4-hydroxy-3-methoxyphenyl)methylene]-1-methyl-)

• Product Name: 2,3-Pyrrolidinedione,4-[(4-hydroxy-3-methoxyphenyl)methylene]-1-methyl-
• CAS No: 14646-15-2
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• CID: 203539
• PubChem ID: 84572
• Update Time: 2025-04-19

2,3-Pyrrolidinedione,4-[(4-hydroxy-3-methoxyphenyl)methylene]-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,3-Pyrrolidinedione,4-[(4-hydroxy-3-methoxyphenyl)methylene]-1-methyl-
• 4-[(4-Hydroxy-3-methoxyphenyl)methylene]-1-methyl-2,3-pyrrolidinedione
• 4-[(4-hydroxy-3-methoxyphenyl)methylidene]-1-methylpyrrolidine-2,3-dione
• 1-Methyl-4-vanillyliden-pyrrolidin-2,3-dion
• 2,3-Pyrrolidinedione, 1-methyl-4-vanilliylidene-
• 2,3-Pyrrolidinedione, 1-methyl-4-vanilliylidene- (8CI)
• 2,3-Pyrrolidinedione, 4-((4-hydroxy-3-methoxyphenyl)methylene)-1-methyl-
• 4-(4-hydroxy-3-methoxy-benzylidene)-1-methyl-pyrrolidine-2,3-dione
• AC1L37R1
• DTXSID5065801
• 14646-15-2
• NSC 152104
• SMR001821277
• CHEMBL2138455
• MLS003106371
• 2,3-Pyrrolidinedione, 4-[(4-hydroxy-3-methoxyphenyl)methylene]-1-methyl-

• Inchi： 1S/C13H13NO4/c1-14-7-9(12(16)13(14)17)5-8-3-4-10(15)11(6-8)18-2/h3-6,15H,7H2,1-2H3
• InChI Key： IRSSPCVUYLQFJE-UHFFFAOYSA-N
• SMILES： O=C1C(N(C)CC1=CC1C=CC(=C(C=1)OC)O)=O

Computed Properties

• Exact Mass: 247.08449
• Monoisotopic Mass: 247.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.84
• LogP: 0.76320